Cas no 105672-73-9 (Heptane, 3-[(4-chlorobutoxy)methyl]-)

• Product Name: Heptane, 3-[(4-chlorobutoxy)methyl]-
• CAS No: 105672-73-9
• MF: C₁₂H₂₅ClO
• MW: 220.779303312302
• CID: 1159619
• Update Time: 2024-07-26

Heptane, 3-[(4-chlorobutoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Heptane, 3-[(4-chlorobutoxy)methyl]-

• Inchi： 1S/C12H25ClO/c1-3-5-8-12(4-2)11-14-10-7-6-9-13/h12H,3-11H2,1-2H3
• InChI Key： SSILBCGNOIFTBE-UHFFFAOYSA-N
• SMILES： CCC(COCCCCCl)CCCC

Computed Properties

• Exact Mass: 220.15955

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 271.7±23.0 °C(Predicted)
• PSA: 9.23